Cas no 393813-61-1 (6-bromo-3-methoxypyridine-2-carbonitrile)

• Product Name: 6-bromo-3-methoxypyridine-2-carbonitrile
• CAS No: 393813-61-1
• MF: C₇H₅BrN₂O
• MW: 213.031400442123
• MDL: MFCD28128344
• CID: 1507032
• PubChem ID: 22560740
• Update Time: 2025-04-21

6-bromo-3-methoxypyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarbonitrile, 6-bromo-3-methoxy-
• 6-bromo-3-methoxypicolinonitrile
• 6-bromo-3-methoxypyridine-2-carbonitrile
• FREQJRIMGDBMEJ-UHFFFAOYSA-N
• SB21577
• 6-bromo-3-methoxy-pyridine-2-carbonitrile
• C91422
• SCHEMBL5220351
• 393813-61-1
• CS-0377867
• DA-36445

• MDL： MFCD28128344
• Inchi： 1S/C7H5BrN2O/c1-11-6-2-3-7(8)10-5(6)4-9/h2-3H,1H3
• InChI Key： FREQJRIMGDBMEJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C#N)=N1)OC

Computed Properties

• Exact Mass: 211.95855
• Monoisotopic Mass: 211.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 45.9Ų

Experimental Properties

• PSA: 45.91